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Compound of Interest

Compound Name: 2-(Hydroxymethyl)-4-propylphenol

CAS No.: 29922-45-0

Cat. No.: B2857558

Get Quote

Role in Impurity Profiling & Lignin Metabolite Analysis[1]
Executive Summary & Technical Context
2-(Hydroxymethyl)-4-propylphenol is a bifunctional aromatic compound characterized by a

phenolic hydroxyl group and an ortho-hydroxymethyl (benzyl alcohol) substituent on a 4-

propylphenol core.[1] Its structural duality makes it a vital reference standard in two primary

domains:

Pharmaceutical Quality Control: It acts as a potential process impurity or degradation

product in the synthesis of alkylphenolic drugs (e.g., Propofol), specifically arising from the

contamination of starting materials with 4-propylphenol followed by hydroxymethylation, or

via oxidative degradation pathways.[1]

Lignin Valorization Research: It serves as a model compound for "β-5" and "5-5" linkage

degradation studies, helping researchers quantify monomer yields during the catalytic

depolymerization of biomass.[1]
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Property Specification

Chemical Name 2-(Hydroxymethyl)-4-propylphenol

CAS Number 29922-45-0

Molecular Formula C₁₀H₁₄O₂

Molecular Weight 166.22 g/mol

Appearance
Viscous colorless to pale yellow oil / Low-

melting solid

Solubility
Soluble in Methanol, Acetonitrile, DMSO;

Sparingly soluble in water

pKa (Predicted) ~9.9 (Phenolic OH)

UV Max ~275–280 nm (Methanol)

Analytical Protocols
This section details self-validating protocols for the identification and quantification of 2-
(Hydroxymethyl)-4-propylphenol.

Protocol A: High-Performance Liquid Chromatography
(HPLC-UV)
Objective: Separation of 2-(Hydroxymethyl)-4-propylphenol from related alkylphenols (e.g.,

4-propylphenol, thymol, propofol).[1]

Instrument Setup:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 µm).[1]

Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.5).

Mobile Phase B: Acetonitrile (HPLC Grade).

Flow Rate: 1.0 mL/min.
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Temperature: 30°C.

Detection: UV @ 275 nm (Primary), 220 nm (Secondary for sensitivity).

Gradient Program:

Time (min) % Mobile Phase B Event

0.0 20% Equilibration

2.0 20% Isocratic Hold

15.0 80% Linear Ramp

18.0 95% Column Wash

| 20.0 | 20% | Re-equilibration |[1]

System Suitability Criteria:

Retention Time (RT): ~8.5 min (elutes before 4-propylphenol due to the polar hydroxymethyl

group).

Tailing Factor: < 1.5.

Resolution (Rs): > 2.0 between 2-(Hydroxymethyl)-4-propylphenol and 4-propylphenol.

Protocol B: Gas Chromatography - Mass Spectrometry
(GC-MS)
Objective: Structural confirmation and trace analysis in complex matrices.[1] Note: Direct

injection is possible, but trimethylsilyl (TMS) derivatization improves peak shape and sensitivity.

[1]

Derivatization Step:

Dissolve 1 mg standard in 1 mL Anhydrous Pyridine.

Add 100 µL BSTFA + 1% TMCS.
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Incubate at 60°C for 30 minutes.

Inject 1 µL.

GC Conditions:

Column: HP-5ms (30 m x 0.25 mm x 0.25 µm).[1]

Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

Inlet Temp: 260°C (Split 10:1).

Oven Program: 60°C (1 min) → 20°C/min → 280°C (hold 5 min).

MS Source: EI (70 eV), Scan range 40–400 m/z.

Diagnostic Ions (TMS Derivative):

M+•: 310 m/z (Di-TMS derivative).[1]

Base Peak: 295 m/z (Loss of methyl from TMS).

Fragment: 73 m/z (TMS group).

Formation & Degradation Mechanism (Causality)
Understanding the origin of this impurity is essential for controlling it in a process environment.

Synthetic Origin (Hydroxymethylation): The primary route of formation is the electrophilic

aromatic substitution of 4-propylphenol with formaldehyde (or a formaldehyde equivalent)

under basic or acidic conditions. The ortho position is activated by the phenolic hydroxyl,

leading to the 2-hydroxymethyl adduct.[1]

Relevance: This reaction is analogous to the formation of resol resins and can occur if

formaldehyde residues are present in solvent streams or equipment.

Degradation Pathway (Benzylic Oxidation): In lignin models, 2-(Hydroxymethyl)-4-
propylphenol can be generated via the cleavage of β-O-4 linkages followed by benzylic
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oxidation.[1] Conversely, the hydroxymethyl group itself is susceptible to further oxidation to

the aldehyde (Salicylaldehyde derivative) or carboxylic acid.[1]

Visualizing the Analytical Workflow
The following diagram illustrates the decision tree for selecting the appropriate analytical

method based on the sample matrix.
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Caption: Decision matrix for the analysis of 2-(Hydroxymethyl)-4-propylphenol in diverse

samples.
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Storage: Store neat standard at -20°C under argon or nitrogen. The benzylic alcohol moiety

is reactive and can undergo self-condensation (ether formation) or oxidation upon prolonged

exposure to air and light.[1]

Solution Stability: Stock solutions in Methanol are stable for 1 month at 4°C. Avoid acidic

solvents for long-term storage to prevent polymerization.[1]

Safety: Phenolic compounds are irritants.[2] Wear nitrile gloves and safety glasses.[1]

Handle in a fume hood to avoid inhalation of vapors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. epa.gov [epa.gov]

2. osha.gov [osha.gov]

To cite this document: BenchChem. [Application Note: 2-(Hydroxymethyl)-4-propylphenol
Reference Standard]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2857558/docs#application-note-2-hydroxymethyl-4-
propylphenol-reference-standard]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.epa.gov/sites/default/files/2015-12/documents/8041a.pdf
https://www.epa.gov/sites/default/files/2015-12/documents/8041a.pdf
https://www.osha.gov/sites/default/files/methods/osha-pv2039.pdf
https://www.epa.gov/sites/default/files/2015-12/documents/8041a.pdf
https://www.epa.gov/sites/default/files/2015-12/documents/8041a.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/152069895
https://www.epa.gov/sites/default/files/2015-12/documents/8041a.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2785877
https://www.benchchem.com/product/b2857558/docs?utm_src=pdf-body#application-note-2-hydroxymethyl-4-propylphenol-reference-standard
https://www.epa.gov/sites/default/files/2015-12/documents/8041a.pdf
https://www.chemsrc.com/en/cas/29922-45-0_896362.html
https://www.benchchem.com/product/b2857558?utm_src=pdf-custom-synthesis#bc-rfq
https://www.epa.gov/sites/default/files/2015-12/documents/8041a.pdf
https://www.osha.gov/sites/default/files/methods/osha-pv2039.pdf
https://www.benchchem.com/product/b2857558/docs#application-note-2-hydroxymethyl-4-propylphenol-reference-standard
https://www.benchchem.com/product/b2857558/docs#application-note-2-hydroxymethyl-4-propylphenol-reference-standard
https://www.benchchem.com/product/b2857558/docs#application-note-2-hydroxymethyl-4-propylphenol-reference-standard
https://www.benchchem.com/product/b2857558/docs#application-note-2-hydroxymethyl-4-propylphenol-reference-standard
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2857558?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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